Cas no 14390-50-2 (L-Cysteine,N-[(phenylmethoxy)carbonyl]-, benzoate (ester) (9CI))

• Product Name: L-Cysteine,N-[(phenylmethoxy)carbonyl]-, benzoate (ester) (9CI)
• CAS No: 14390-50-2
• MF: C₁₈H₁₇NO₅S
• MW: 359.396283864975
• CID: 229038
• PubChem ID: 262759
• Update Time: 2025-04-19

L-Cysteine,N-[(phenylmethoxy)carbonyl]-, benzoate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N-[(phenylmethoxy)carbonyl]-, benzoate (ester) (9CI)
• (2S,3R)-tert-butyl 2-(benzyloxycarbonylamino)-3-tert-butoxybutanoate
• CBZ-O-TERT-BUTYL-L-THREONINE TERT-BUTYL ESTER
• N-Carbobenzoxy-O-tert.-butyl-L-threonin-tert.-butylester
• N-Carbobenzoxy-S-benzoyl-L-cystein
• Z-O-T-BUTYL-L-THREONINE T-BUTYL ESTER
• Z-O-tertutyl-L-threoninetertutylester
• Z-T-BUTYL-L-THREONINE T-BUTYL ESTER
• Z-T-BUTYL-L-THREONINE T-BUTYLESTER LIQUID
• N-CARBOBENZYLOXY-S-BENZOYL-L-CYSTEINE
• AKOS024434774
• SMR001570073
• 14390-50-2
• CHEMBL1872200
• NSC96699
• NSC-96699
• MLS002703351
• 3-benzoylsulfanyl-2-(phenylmethoxycarbonylamino)propanoic acid

• Inchi： 1S/C18H17NO5S/c20-16(21)15(12-25-17(22)14-9-5-2-6-10-14)19-18(23)24-11-13-7-3-1-4-8-13/h1-10,15H,11-12H2,(H,19,23)(H,20,21)
• InChI Key： SGXFVAMPPOGQON-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)=O)CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 359.08281
• Monoisotopic Mass: 359.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 92.7